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Compound of Interest

Compound Name: 1-tert-Butyl-4-chlorocyclohexane

Cat. No.: B3054821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and hazards associated with 1-
tert-butyl-4-chlorocyclohexane, a crucial resource for laboratory personnel. Due to the

limited availability of specific quantitative toxicity data for this compound, this document

emphasizes preventative safety measures based on its known hazard classifications and

general best practices for handling chlorinated hydrocarbons.

Chemical Identification and Physical Properties
1-tert-Butyl-4-chlorocyclohexane is a substituted cycloalkane. Understanding its physical

and chemical properties is fundamental to its safe handling.
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Property Value Reference

Molecular Formula C₁₀H₁₉Cl [1][2]

Molecular Weight 174.71 g/mol [1]

CAS Number 62056-46-6 [2]

Boiling Point 216.2 °C at 760 mmHg [2]

Flash Point 79.1 °C [2]

Vapor Pressure 0.208 mmHg at 25 °C [2]

Density 0.92 g/cm³ [2]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-tert-Butyl-4-chlorocyclohexane is classified as a hazardous substance.[1]

GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word: Warning[1]

Precautionary Statements:[1]
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/eye protection/face

protection.

P302+P352 IF ON SKIN: Wash with plenty of water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get medical

advice/attention.

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container to an approved

waste disposal plant.

Toxicological Information
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Specific quantitative toxicity data, such as LD50 (Lethal Dose, 50%) and LC50 (Lethal

Concentration, 50%), for 1-tert-Butyl-4-chlorocyclohexane are not readily available in the

public domain. The hazard assessment is therefore based on its GHS classification. The

primary hazards are irritation to the skin, eyes, and respiratory system.[1]

Experimental Protocols and Safe Handling
Adherence to strict safety protocols is essential when working with 1-tert-Butyl-4-
chlorocyclohexane. The following workflows provide a general framework for safe handling,

storage, and disposal.

General Handling Protocol
This workflow outlines the essential steps for safely handling 1-tert-Butyl-4-
chlorocyclohexane in a laboratory setting.
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General Handling Workflow for 1-tert-Butyl-4-chlorocyclohexane

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don appropriate Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Ensure work is performed in a
certified chemical fume hood

Dispense the required amount
using appropriate tools

Keep container tightly closed
when not in use

Clean work area thoroughly

Wash hands and exposed skin

Store chemical in a designated,
well-ventilated, and secure area

Click to download full resolution via product page

Caption: General Handling Workflow for 1-tert-Butyl-4-chlorocyclohexane.
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Spill Response Protocol
This logical diagram outlines the decision-making process in the event of a chemical spill.

Spill Response Decision Tree

Spill Occurs

Assess Spill Size and Hazard

Major Spill?
(>1L or outside fume hood)

Evacuate Area
Alert Others

Call Emergency Services

Yes

Minor Spill
(<1L and contained in fume hood)

No

Don appropriate PPE

Contain and absorb with
inert material (e.g., sand, vermiculite)

Collect absorbed material into a
sealed, labeled hazardous waste container

Decontaminate spill area

Dispose of waste through
institutional EHS procedures
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Click to download full resolution via product page

Caption: Spill Response Decision Tree.

Waste Disposal Protocol
Proper disposal of chemical waste is critical to ensure environmental safety and regulatory

compliance.
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Waste Disposal Workflow

Generate Chemical Waste

Segregate chlorinated waste from
other waste streams

Use a designated, properly labeled,
and sealed hazardous waste container

Label container with:
'Hazardous Waste'

'1-tert-Butyl-4-chlorocyclohexane'
Date of accumulation start

Store waste container in a designated
satellite accumulation area

Container Full or
Accumulation Time Limit Reached?

No

Contact Environmental Health & Safety (EHS)
for pickup and disposal

Yes

Waste Disposed

Click to download full resolution via product page

Caption: Waste Disposal Workflow.
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Emergency Procedures
In case of exposure, immediate action is crucial.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Storage and Stability
Proper storage is necessary to maintain the chemical's integrity and prevent hazardous

situations.
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Condition Recommendation

Storage Temperature
Store in a cool, dry, well-ventilated area away

from incompatible substances.

Container Keep container tightly closed.

Incompatible Materials Strong oxidizing agents.[3]

Stability
Stable under normal temperatures and

pressures.

Disposal Considerations
Dispose of 1-tert-Butyl-4-chlorocyclohexane and its containers in accordance with local,

regional, and national regulations. It should be treated as hazardous waste. Do not dispose of it

down the drain or with regular trash.

Conclusion
While specific toxicity data for 1-tert-Butyl-4-chlorocyclohexane is limited, its GHS

classification clearly indicates that it is a hazardous substance requiring careful handling. By

adhering to the protocols outlined in this guide, researchers and scientists can minimize their

risk of exposure and ensure a safe laboratory environment. Always consult the most recent

Safety Data Sheet before working with this or any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-tert-Butyl-4-chlorocyclohexane: A Technical Guide to
Safety and Hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3054821#1-tert-butyl-4-chlorocyclohexane-safety-
and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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